2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid

• IUPAC Name: 2,4-dichloro-5-morpholin-4-ylsulfonylbenzoic acid
• InChI: InChI=1S/C11H11Cl2NO5S/c12-8-6-9(13)10(5-7(8)11(15)16)20(17,18)14-1-3-19-4-2-14/h5-6H,1-4H2,(H,15,16)
• InChI Key: WMSHTRGJCJVTQA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=C(C(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C11H11Cl2NO5S
• Molecular Weight: 340.2 g/mol

Description

2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid is a chemical compound with the linear formula C11H11Cl2NO5S. It has a molecular weight of 340.184. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C11H11Cl2NO5S. This indicates that the compound is composed of 11 carbon atoms, 11 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, 5 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Hydrogen-Bonded Structures

Research shows that morpholinium salts, related to morpholine (a component of the target compound), form hydrogen-bonded structures with various aromatic rings, indicating potential in the design of new crystalline materials (Smith & Lynch, 2016). These structures may lead to advancements in material science, particularly in the development of novel polymers and molecular assemblies.

Synthesis of Heterocyclic Compounds

Morpholine derivatives serve as intermediates in synthesizing biologically active heterocyclic compounds, showcasing their role in pharmaceutical chemistry (Mazur, Pitucha, & Rzączyńska, 2007). This highlights the potential of 2,4-Dichloro-5-(morpholin-4-ylsulfonyl)benzoic acid in contributing to the development of new drugs and therapeutic agents.

Corrosion Inhibition

Compounds based on morpholine and related structures have been evaluated for their effectiveness as corrosion inhibitors, important for protecting metals in acidic environments (Rbaa et al., 2020). This application is vital for industrial processes, suggesting that this compound could contribute to the development of new materials with enhanced durability and lifespan.

Antimicrobial Activity

The synthesis of novel compounds incorporating morpholine and examining their antimicrobial properties indicate potential applications in combating microbial infections (Abubshait et al., 2011). This research suggests the compound's relevance in developing new antimicrobial agents, highlighting its importance in medical and pharmaceutical fields.

Electrochemical Synthesis

The electrochemical synthesis of morpholino-aryl-sulfonyl-benzenamines demonstrates green chemistry applications, providing an environmentally friendly approach to synthesizing biologically relevant compounds (Nematollahi & Esmaili, 2010). This signifies the compound's role in advancing sustainable chemical practices.